PKD1 Enzymatic Inhibition (IMAP-FP Assay): kb-NB77-78 vs. CID797718
In a direct head-to-head comparison within the same experimental series, kb-NB77-78 (R₂ = OTBS) showed no detectable PKD1 inhibition in the IMAP fluorescence polarization assay, whereas its parent analogue CID797718 (R₂ = OH) inhibited PKD1 with an IC₅₀ of 13.7 ± 0.42 μM (n = 3) [1]. The parent inhibitor CID755673 is substantially more potent (reported sub-micromolar IC₅₀) [1]. This complete loss of activity from a single TBS protection of the phenol establishes kb-NB77-78 as a structurally matched, inactive comparator for any active chromenopyridine or benzoxoloazepinolone PKD inhibitor [1].
| Evidence Dimension | PKD1 enzymatic inhibition (IMAP-FP assay) |
|---|---|
| Target Compound Data | Not inhibitory (no IC₅₀ determinable) |
| Comparator Or Baseline | CID797718: IC₅₀ = 13.7 ± 0.42 μM (n = 3); CID755673: sub-micromolar IC₅₀ |
| Quantified Difference | Complete loss of inhibitory activity (estimated >100-fold reduction relative to CID797718 based on assay upper limits) |
| Conditions | Automated HTS-formatted IMAP PKD1 Fluorescence Polarization assay; triplicate determinations at each concentration; three independent experiments [1] |
Why This Matters
A negative control that is documented to be completely inactive in the identical assay format used for active compounds eliminates ambiguity in data interpretation and supports rigorous pharmacological validation.
- [1] George, K.M., Frantz, M.C., Bravo-Altamirano, K., et al. Design, synthesis, and biological evaluation of PKD inhibitors. Pharmaceutics 3(2), 186-228 (2011). doi:10.3390/pharmaceutics3020186 View Source
